4-[2,4-bis(2-methylbutan-2-yl)phenoxy]-N-[4-[5-oxo-4-(1-phenyltetrazol-5-yl)sulfanyl-3-pyrrolidin-1-yl-4H-pyrazol-1-yl]phenyl]butanamide

Description

4-[2,4-Bis(2-methylbutan-2-yl)phenoxy]-N-[4-[5-oxo-4-(1-phenyltetrazol-5-yl)sulfanyl-3-pyrrolidin-1-yl-4H-pyrazol-1-yl]phenyl]butanamide is a chemical compound, though specific details regarding its properties, uses, and synthesis are not readily available in the provided search results. The search results do, however, provide information on similar compounds. For instance, 4-[2,4-Bis(2-methylbutan-2-yl)phenoxy]butanehydrazide, with the CAS No. 380474-15-7 and molecular formula C20H34N2O2, is listed as a product available from BLD Pharm . Another related compound, N-{4-[2,4-bis(2-methylbutan-2-yl)phenoxy]butyl}-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide, has the CAS No. 692737-07-8 . PubChem also lists information on 4-[2,4-Bis(2-methylbutan-2-yl)phenoxy]butanamide and [4-[2-[2,4-Bis(2-methylbutan-2-yl)phenoxy]hexanoylamino]-2-hydroxy-5-(2-methoxy-2-oxoethoxy)phenyl]-hydroxy-oxoazanium .

Based on the structural components in the name, the compound likely contains a butanamide group, a bis(2-methylbutan-2-yl)phenoxy moiety, and a complex pyrazole-phenyl substituent. These structural features suggest it could be relevant in pharmaceutical or agrochemical research, potentially acting as a biologically active molecule. The presence of the tetrazole and pyrrolidine rings often indicates activity as enzyme inhibitors or receptor modulators, but without specific data, this remains speculative.

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• CAS No.: 107047-27-8
• Product Name: 4-[2,4-bis(2-methylbutan-2-yl)phenoxy]-N-[4-[5-oxo-4-(1-phenyltetrazol-5-yl)sulfanyl-3-pyrrolidin-1-yl-4H-pyrazol-1-yl]phenyl]butanamide
• Molecular Formula: C40H50N8O3S
• Molecular Weight: 722.9 g/mol
• IUPAC Name: 4-[2,4-bis(2-methylbutan-2-yl)phenoxy]-N-[4-[5-oxo-4-(1-phenyltetrazol-5-yl)sulfanyl-3-pyrrolidin-1-yl-4H-pyrazol-1-yl]phenyl]butanamide
• Standard InChI: InChI=1S/C40H50N8O3S/c1-7-39(3,4)28-18-23-33(32(27-28)40(5,6)8-2)51-26-14-17-34(49)41-29-19-21-31(22-20-29)47-37(50)35(36(43-47)46-24-12-13-25-46)52-38-42-44-45-48(38)30-15-10-9-11-16-30/h9-11,15-16,18-23,27,35H,7-8,12-14,17,24-26H2,1-6H3,(H,41,49)
• Standard InChIKey: LTSDWZTVMYZZLM-UHFFFAOYSA-N
• SMILES: CCC(C)(C)C1=CC(=C(C=C1)OCCCC(=O)NC2=CC=C(C=C2)N3C(=O)C(C(=N3)N4CCCC4)SC5=NN=NN5C6=CC=CC=C6)C(C)(C)CC
• Canonical SMILES: CCC(C)(C)C1=CC(=C(C=C1)OCCCC(=O)NC2=CC=C(C=C2)N3C(=O)C(C(=N3)N4CCCC4)SC5=NN=NN5C6=CC=CC=C6)C(C)(C)CC
• PubChem Compound: 3620078
• Last Modified: Apr 15 2024